4-(1,8,8-trimethyl-2,4-dioxo-3-azabicyclo[3.2.1]oct-3-yl)benzenesulfonamide

• IUPAC Name: 4-(1,8,8-trimethyl-2,4-dioxo-3-azabicyclo[3.2.1]octan-3-yl)benzenesulfonamide
• InChI: InChI=1S/C16H20N2O4S/c1-15(2)12-8-9-16(15,3)14(20)18(13(12)19)10-4-6-11(7-5-10)23(17,21)22/h4-7,12H,8-9H2,1-3H3,(H2,17,21,22)
• InChI Key: CNHJZJVZEVDQQG-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)N(C2=O)C3=CC=C(C=C3)S(=O)(=O)N)C)C
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol

Description

4-(1,8,8-trimethyl-2,4-dioxo-3-azabicyclo[3.2.1]oct-3-yl)benzenesulfonamide, also known as TMB-8, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of calcium release from intracellular stores, and it has been used to study various biological processes, including cell signaling, membrane trafficking, and autophagy.

Mechanism of Action

4-(1,8,8-trimethyl-2,4-dioxo-3-azabicyclo[3.2.1]oct-3-yl)benzenesulfonamide inhibits calcium release from intracellular stores by blocking the inositol 1,4,5-trisphosphate (IP3) receptor. The IP3 receptor is a calcium channel that is located on the endoplasmic reticulum (ER) membrane, and it is responsible for releasing calcium from the ER into the cytoplasm in response to various stimuli. This compound binds to the IP3 receptor and prevents it from opening, thus blocking calcium release from the ER.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to inhibit autophagy, a cellular process that is involved in the degradation of damaged or unwanted cellular components. This compound has been shown to inhibit the formation of autophagosomes, the vesicles that are responsible for sequestering cellular components for degradation.

Advantages and Limitations for Lab Experiments

4-(1,8,8-trimethyl-2,4-dioxo-3-azabicyclo[3.2.1]oct-3-yl)benzenesulfonamide has several advantages for lab experiments. It is a potent and specific inhibitor of calcium release from intracellular stores, and it can be used to study the role of calcium signaling in various biological processes. This compound is also relatively easy to use and can be obtained in high purity and yield. However, there are also some limitations to using this compound in lab experiments. It can be toxic to cells at high concentrations, and its effects on other cellular processes may need to be considered when interpreting results.

Future Directions

There are several future directions for research on 4-(1,8,8-trimethyl-2,4-dioxo-3-azabicyclo[3.2.1]oct-3-yl)benzenesulfonamide. One area of research is the role of calcium signaling in cancer cell proliferation and apoptosis. This compound has been shown to inhibit cell proliferation and induce apoptosis in cancer cells, and further research could help to elucidate the mechanisms involved. Another area of research is the role of calcium signaling in autophagy. This compound has been shown to inhibit autophagy, but the mechanisms involved are not well understood. Further research could help to clarify the role of calcium signaling in autophagy and its potential therapeutic applications. Finally, this compound could be used as a tool to study other biological processes that are regulated by calcium signaling, such as synaptic transmission and muscle contraction.

Synthesis Methods

4-(1,8,8-trimethyl-2,4-dioxo-3-azabicyclo[3.2.1]oct-3-yl)benzenesulfonamide can be synthesized by reacting 1,8-diaminocamphane with 4-benzenesulfonyl chloride. The resulting compound is then treated with acetic anhydride and triethylamine to yield this compound. The synthesis method of this compound has been well-established, and the compound can be obtained in high purity and yield.

Scientific Research Applications

4-(1,8,8-trimethyl-2,4-dioxo-3-azabicyclo[3.2.1]oct-3-yl)benzenesulfonamide has been widely used in scientific research to study various biological processes. It is a potent inhibitor of calcium release from intracellular stores, and it has been used to study the role of calcium signaling in cell signaling, membrane trafficking, and autophagy. This compound has also been used to study the role of calcium signaling in cancer cell proliferation and apoptosis.